(R)-6-Hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• IUPAC Name: (1R)-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c12-7-1-2-8-6(5-7)3-4-11-9(8)10(13)14/h1-2,5,9,11-12H,3-4H2,(H,13,14)/t9-/m1/s1
• InChI Key: WQTOOVAQGWLHKC-SECBINFHSA-N
• Canonical SMILES: C1CNC(C2=C1C=C(C=C2)O)C(=O)O
• Isomeric SMILES: C1CN[C@H](C2=C1C=C(C=C2)O)C(=O)O
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

Amino acids are organic compounds that contain both amino and carboxylic acid functional groups. They play a crucial role in biochemistry and human health, participating in processes such as neurotransmitter transport and biosynthesis.

Synthesis Analysis

The synthesis of similar compounds often involves chemical reactions to produce the desired product. For example, the synthesis of aspirin involves a chemical reaction to produce the compound, followed by vacuum filtration to separate the aspirin from the reaction by-products.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques, including infrared spectroscopy and high-performance liquid chromatography (HPLC). These techniques can provide valuable information about the compound’s structure and properties.

Chemical Reactions Analysis

The analysis of chemical reactions often involves studying the reactants, products, and the conditions under which the reaction occurs. This can provide insights into the mechanisms of the reaction and the factors that influence its rate and yield.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can provide valuable information about its behavior and interactions. These properties can include solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. For example, the primary mechanism of action of R-ALA is its ability to scavenge free radicals and neutralize oxidative stress.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound and the precautions that should be taken when handling it. This can include information on the compound’s toxicity, flammability, and potential health effects.

Future Directions

The future directions of research into a compound can depend on many factors, including its potential applications, the current state of knowledge about the compound, and the challenges that need to be overcome. Future research could focus on improving the compound’s properties, finding new applications, or understanding its mechanisms of action in more detail.